ethyl 4-({7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate

• IUPAC Name: ethyl 4-[7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-oxochromen-3-yl]oxybenzoate
• InChI: InChI=1S/C27H22O8/c1-3-32-27(30)18-6-10-20(11-7-18)35-25-16-34-24-14-21(12-13-22(24)26(25)29)33-15-23(28)17-4-8-19(31-2)9-5-17/h4-14,16H,3,15H2,1-2H3
• InChI Key: LDLHRCZPCCEANG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C27H22O8
• Molecular Weight: 474.5 g/mol

Description

Ethyl 4-({7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate, also known as 4-methoxy-2-hydroxybenzoic acid ethyl ester, is a naturally occurring compound that has been studied extensively in the laboratory. It is a phenolic compound found in various plants, including the bark of the European larch tree. This compound has been found to possess a variety of biochemical and physiological effects, making it an attractive target for further investigation.

Scientific Research Applications

Synthesis and Crystal Structure Studies

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DFT and TD-DFT Studies

. These studies can help in predicting the behavior of the compound in various applications.

Preparation of 3,5-diaryl-6-carbethoxycyclohexanones

. , which have various applications in medicinal chemistry and drug discovery.

Synthesis of Benzisoxazoles and Carbazole Derivatives

. These derivatives have a wide range of applications, including organic light-emitting diodes (OLEDs), organic solar cells (OSCs), and other electronic devices.

OLED and OSC Properties

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Pharmacological and Biological Properties

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Mechanism of Action

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors . These can include factors such as pH, temperature, and the presence of other molecules that can interact with the compound. For example, the compound’s activity could be reduced in an acidic environment if it is susceptible to protonation.